Cas no 2227870-52-0 ((1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol
• CAS No: 2227870-52-0
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6000050
• PubChem ID: 165711806
• Update Time: 2025-05-20

(1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol
• EN300-1976511
• 2227870-52-0

• Inchi： 1S/C10H14ClNO2/c1-14-9-4-2-3-7(11)10(9)8(13)5-6-12/h2-4,8,13H,5-6,12H2,1H3/t8-/m0/s1
• InChI Key： XYDLCHDANPXJNR-QMMMGPOBSA-N
• SMILES： ClC1=CC=CC(=C1[C@H](CCN)O)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol

Research Briefing on (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol (CAS: 2227870-52-0): Recent Advances and Applications

The compound (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol (CAS: 2227870-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is of particular interest due to its potential applications in drug discovery, particularly as a building block for the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, with a focus on its stereochemical properties and pharmacological potential.

One of the key areas of research involving (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol is its utility as an intermediate in the synthesis of beta-adrenergic receptor agonists and antagonists. The compound's chiral center and functional groups make it a versatile scaffold for the design of molecules targeting G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the enantioselective synthesis of potential bronchodilators, highlighting its importance in respiratory drug development.

In addition to its pharmacological applications, recent advancements in synthetic methodologies have improved the efficiency of producing (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol. A novel asymmetric hydrogenation protocol, reported in Organic Letters (2024), achieved high enantiomeric excess (ee > 99%) and yield (92%), addressing previous challenges in its large-scale production. This breakthrough is expected to facilitate further research and development efforts utilizing this compound.

The compound's mechanism of action and biological interactions have also been investigated through computational modeling and in vitro studies. Molecular docking simulations suggest that (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol exhibits favorable binding affinities to certain enzyme targets, particularly those involved in neurotransmitter regulation. These findings, published in Bioorganic & Medicinal Chemistry (2023), provide a foundation for its potential application in neurological disorder treatments.

Ongoing research is exploring the derivatization of (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol to enhance its pharmacokinetic properties. Recent patent filings (WO2023124567) describe novel prodrug formulations that improve oral bioavailability while maintaining the compound's therapeutic efficacy. These developments position 2227870-52-0 as a promising candidate for future drug development pipelines.

In conclusion, (1S)-3-amino-1-(2-chloro-6-methoxyphenyl)propan-1-ol represents a valuable chemical entity with diverse applications in pharmaceutical research. The recent advancements in its synthesis, biological evaluation, and formulation strategies underscore its potential as a key intermediate in drug discovery. Future studies are expected to further elucidate its therapeutic potential and expand its applications in medicinal chemistry.